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Compound of Interest

1,1-Dimethyl-3-naphthalen-1-
Compound Name:
ylurea

Cat. No.: B3337045

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Dimethyl-3-naphthalen-1-
ylurea, a synthetic compound with potential applications in various research fields. This
document summarizes its chemical identity, and while specific experimental data for this exact
molecule is limited in publicly available literature, we will draw upon information from closely
related urea derivatives to provide context for its potential properties and areas of investigation.

Core Identifiers and Physicochemical Properties

1,1-Dimethyl-3-naphthalen-1-ylurea is a urea derivative characterized by the presence of a
dimethylamino group and a naphthalen-1-yl substituent. Its fundamental identifiers and
properties are summarized below.

Identifier Value Reference
CAS Number 51062-10-3 [1]
Molecular Formula C13H14N20 [1]
Molecular Weight 214.26 g/mol [1]
Melting Point 164-166 °C [1]
Boiling Point (Predicted) 432.2+18.0 °C [1]
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Synthesis and Methodologies

While a specific, detailed experimental protocol for the synthesis of 1,1-Dimethyl-3-
naphthalen-1-ylurea is not readily available in peer-reviewed literature, the general synthesis
of unsymmetrical ureas is well-established. A common method involves the reaction of an
isocyanate with an amine.

Conceptual Synthesis Workflow:

The synthesis of 1,1-Dimethyl-3-naphthalen-1-ylurea would likely proceed through the
reaction of 1-naphthyl isocyanate with dimethylamine.

(1-Naphthyl isocyanate)
I : [ )
(Dimethylamine)
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Figure 1. Conceptual synthesis of 1,1-Dimethyl-3-naphthalen-1-ylurea.
General Experimental Protocol for Unsymmetrical Urea Synthesis:

A general protocol for the synthesis of similar urea compounds involves dissolving the amine in
a suitable solvent and then adding the isocyanate, often at a controlled temperature. The
reaction progress can be monitored by techniques like Thin Layer Chromatography (TLC).
Upon completion, the product is typically isolated by filtration and purified, for example, by
recrystallization.

Potential Biological Activity and Signaling Pathways

Specific biological activity and signaling pathway information for 1,1-Dimethyl-3-naphthalen-1-
ylurea is not documented in the available scientific literature. However, the broader class of
urea derivatives has been extensively studied and is known to exhibit a wide range of biological
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activities. Many urea-containing compounds are investigated as potential therapeutic agents,
often targeting enzymes or receptors.

Hypothetical Signaling Pathway Involvement:

Based on the activities of other naphthalen-ylurea analogs, one could hypothesize its potential
interaction with signaling pathways involved in cell proliferation or inflammation. For instance,
some urea derivatives have been shown to act as kinase inhibitors. A hypothetical workflow for
investigating such an activity is presented below.
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Figure 2. A logical workflow for investigating the biological activity of a novel compound.
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Quantitative Data and Experimental Protocols

A critical aspect of drug development and scientific research is the availability of robust
quantitative data and detailed experimental protocols. Unfortunately, for 1,1-Dimethyl-3-
naphthalen-1-ylurea, specific quantitative data such as ICso values, binding affinities, or
detailed protocols for its use in biological assays are not present in the currently accessible
scientific databases.

Researchers interested in this compound would need to perform initial screening assays to
determine its biological effects. A general workflow for such an investigation is outlined below.

Experimental Workflow for Biological Screening:

<i>

In vitro Cytotoxicity Assays
(e.g., MTT, CellTiter-Glo)

If active

Target-Based Assays
(e.g., Kinase Inhibition, Receptor Binding)
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;
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Figure 3. A generalized experimental workflow for screening a novel chemical entity.
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Conclusion

1,1-Dimethyl-3-naphthalen-1-ylurea is a defined chemical entity with a known structure and
basic physical properties. However, a deep dive into its biological activities, mechanisms of
action, and specific applications is hampered by the lack of dedicated research in the public
domain. The information provided herein, based on the broader class of urea derivatives, is
intended to offer a foundational understanding and a potential roadmap for future investigation.
Further experimental work is necessary to elucidate the specific properties and potential
applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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